3-Chloro-N-(4-fluorobenzyl)-2-methylaniline

• IUPAC Name: 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylaniline
• InChI: InChI=1S/C14H13ClFN/c1-10-13(15)3-2-4-14(10)17-9-11-5-7-12(16)8-6-11/h2-8,17H,9H2,1H3
• InChI Key: NMNSWQZZGNCVRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H13ClFN
• DSSTOX Substance ID: DTXSID501210001
• Molecular Weight: 249.71 g/mol
• CAS RN: 356531-60-7

Description

3-Chloro-N-(4-fluorobenzyl)-2-methylaniline is an organic compound belonging to the class of aromatic amines. This compound is a colorless solid that is soluble in organic solvents and has a melting point of 80-83°C. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its main applications include the synthesis of active pharmaceutical ingredients (API) and intermediates in the production of various drugs.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing novel compounds for various applications, including herbicidal activity and fluorescence properties. For instance, the synthesis of 3-Chloro-4-fluorobenzoylthiourea demonstrates the potential for creating herbicides with good activity, highlighting the versatility of chloro-fluoroaniline derivatives in agricultural chemistry (Liu Chang-chun, 2006). Similarly, the creation of chloro-fluoroaniline–pyrrolidine-2,5-dione complexes showcases their application in crystallography and molecular structure analysis (B. Mayes et al., 2008).

Molecular Interactions and Structural Analysis

Studies on molecular interactions, such as hydrogen-bonding and π–π stacking, are essential for understanding the chemical and physical properties of compounds. The characterization of 4-Chloro-3-fluoro-2-methylaniline–pyrrolidine-2,5-dione is an example, providing insights into the stabilization mechanisms of crystal structures through intermolecular interactions (B. Mayes et al., 2008).

Potential Biological Activities

The exploration of biological activities is another significant area of research. For example, the synthesis and characterization of novel GPR39 agonists modulated by zinc reveal the potential of chloro-fluorobenzyl compounds in developing new therapeutic agents (Seiji Sato et al., 2016). This demonstrates the compound's relevance in drug discovery, particularly in identifying new targets for disease treatment.

Applications in Material Science and Catalysis

Compounds with chloro-fluorobenzyl groups have also found applications in material science and catalysis. The design of fluoro-functionalized polymeric N-heterocyclic carbene-zinc complexes, for instance, showcases their efficiency as catalysts for formylation and methylation of amines, utilizing CO2 as a C1 building block. This reflects the compound's role in environmental chemistry and green synthesis processes (Zhenzhen Yang et al., 2015).